Cas no 1016525-95-3 (6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide
• CAS No: 1016525-95-3
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 5069616
• Update Time: 2025-05-19

6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide
• 6-chloro-N-pentan-3-ylpyridine-3-sulfonamide

• Inchi： 1S/C10H15ClN2O2S/c1-3-8(4-2)13-16(14,15)9-5-6-10(11)12-7-9/h5-8,13H,3-4H2,1-2H3
• InChI Key： SDHJRODYTSQGLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4

Additional information on 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide (CAS No. 1016525-95-3)

6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide (CAS No. 1016525-95-3) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine ring and a pentyl chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both chloro and sulfonamide functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In the context of drug discovery, 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide is often explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to interact with enzymes and receptors, which could lead to the development of new therapeutic agents. The compound's lipophilic nature, attributed to the pentyl side chain, may enhance its membrane permeability, a critical factor in drug bioavailability.

The agrochemical industry has also shown interest in CAS No. 1016525-95-3 due to its potential as a pesticide intermediate. Its structural features, such as the pyridine core and sulfonamide group, are commonly found in compounds with herbicidal or fungicidal properties. Recent studies have investigated its efficacy in controlling plant pathogens, aligning with the growing demand for sustainable crop protection solutions.

From a synthetic chemistry perspective, 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide serves as a valuable building block for heterocyclic chemistry. Its reactivity allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the field of medicinal chemistry, where researchers are constantly seeking novel chemical entities with improved pharmacological profiles.

Environmental and toxicological studies on CAS No. 1016525-95-3 are still emerging, but preliminary data suggest that proper handling and disposal protocols should be followed. As with many specialty chemicals, understanding its environmental fate and ecotoxicological impact is crucial for responsible use. This aligns with the broader industry trend toward green chemistry and sustainable synthesis practices.

The commercial availability of 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide has increased in recent years, with several chemical suppliers offering it as a research-grade material. Its purity and stability make it suitable for various laboratory applications, though researchers should always verify specification sheets before use. The compound typically appears as a white to off-white crystalline powder with defined melting point and solubility characteristics.

Analytical characterization of CAS No. 1016525-95-3 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its structural integrity and purity, which are essential for reproducible research outcomes. The compound's spectral data have been well-documented in scientific literature, facilitating its identification and quality control.

Looking ahead, the scientific community anticipates expanding the applications of 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide through structure-activity relationship studies. Computational chemistry approaches, including molecular docking and QSAR modeling, may provide insights into optimizing its properties for specific uses. This aligns with current trends in rational drug design and computer-aided molecular discovery.

For researchers working with CAS No. 1016525-95-3, proper storage conditions are recommended to maintain its stability. The compound should be kept in a cool, dry place, protected from light and moisture. These precautions ensure its longevity and performance in various chemical reactions and biological assays.

The patent landscape surrounding 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide reveals growing intellectual property interest, particularly in pharmaceutical compositions and agricultural formulations. This reflects the compound's potential commercial value and the competitive nature of chemical innovation in these sectors.

In summary, 6-chloro-N-(pentan-3-yl)pyridine-3-sulfonamide (CAS No. 1016525-95-3) represents an intriguing chemical entity with multifaceted applications across scientific disciplines. Its continued study promises to yield valuable insights and potential breakthroughs in healthcare, agriculture, and materials science, making it a compound worth watching in coming years.